Cas no 1695396-50-9 (1H-Indole, 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl-)

• Product Name: 1H-Indole, 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl-
• CAS No: 1695396-50-9
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 5984655
• PubChem ID: 107573342
• Update Time: 2025-11-01

1H-Indole, 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl-
• 5-Bromo-3,3,4,6-tetramethyl-2,3-dihydro-1H-indole
• 1695396-50-9
• EN300-1145470

• Inchi： 1S/C12H16BrN/c1-7-5-9-10(8(2)11(7)13)12(3,4)6-14-9/h5,14H,6H2,1-4H3
• InChI Key： PUFYPYUSFRANFC-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=C(Br)C(C)=C2)C(C)(C)C1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 307.5±42.0 °C(Predicted)
• pka: 4.75±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 1H-Indole, 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl-

Comprehensive Overview of 5-Bromo-2,3-Dihydro-3,3,4,6-Tetramethyl-1H-Indole (CAS No. 1695396-50-9)

5-Bromo-2,3-dihydro-3,3,4,6-tetramethyl-1H-indole, a compound with the CAS number 1695396-50-9, is a significant molecule in the field of medicinal chemistry and organic synthesis. This compound belongs to the indole family and is characterized by its unique structural features and potential biological activities. The presence of a bromine atom and multiple methyl groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive compounds.

The molecular formula of 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl-1H-indole is C₁₄H₁₈BrN, and its molecular weight is approximately 280.20 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and methylation steps. These reactions are carefully controlled to ensure high yields and purity, which are crucial for its applications in research and development.

In recent years, there has been growing interest in the biological activities of indole derivatives due to their potential therapeutic applications. Studies have shown that 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl-1H-indole exhibits promising properties as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the activity of certain kinases involved in cancer cell proliferation. This makes it a potential lead compound for the development of novel anticancer drugs.

Beyond its anticancer potential, 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl-1H-indole has also been explored for its neuroprotective effects. A study conducted by a team at the University of California found that this indole derivative can protect neuronal cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress.

The physical properties of 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl-1H-indole are also noteworthy. It is a solid at room temperature with a melting point ranging from 70 to 75°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. These solubility characteristics make it suitable for various analytical techniques and synthetic procedures.

In terms of safety and handling, it is important to note that while 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl-1H-indole is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to prevent skin contact and inhalation.

The synthesis of 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl-1H-indole involves several steps that require precise control over reaction conditions. One common synthetic route starts with the bromination of an appropriate indole precursor followed by methylation reactions to introduce the methyl groups at specific positions. Advanced techniques such as microwave-assisted synthesis have been employed to enhance reaction efficiency and yield.

The potential applications of 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl-1H-indole extend beyond pharmaceuticals. In materials science, this compound has been investigated for its use in the development of functional materials with unique optical and electronic properties. For example, researchers at the Massachusetts Institute of Technology have explored the use of indole derivatives in organic light-emitting diodes (OLEDs) due to their excellent photophysical properties.

In conclusion, 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl-1H-indole (CAS No. 1695396-50-9) is a versatile compound with significant potential in various fields including medicinal chemistry, neuroscience, and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, 5-bromo-2,3-dihydro-3,3,4,6-tetramethyl-1H-indole is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.